Cas no 1157640-84-0 (2,3-dimethyl-1-phenylbutan-2-amine)

• Product Name: 2,3-dimethyl-1-phenylbutan-2-amine
• CAS No: 1157640-84-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• MDL: MFCD12068221
• CID: 5186568
• PubChem ID: 43810249
• Update Time: 2025-10-23

2,3-dimethyl-1-phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, α-methyl-α-(1-methylethyl)-
• 2,3-dimethyl-1-phenylbutan-2-amine

• MDL： MFCD12068221
• Inchi： 1S/C12H19N/c1-10(2)12(3,13)9-11-7-5-4-6-8-11/h4-8,10H,9,13H2,1-3H3
• InChI Key： USXPAIXRRGBHAA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)C(N)(C)C(C)C

Additional information on 2,3-dimethyl-1-phenylbutan-2-amine

Comprehensive Guide to 2,3-Dimethyl-1-phenylbutan-2-amine (CAS No. 1157640-84-0): Properties, Applications, and Market Insights

2,3-Dimethyl-1-phenylbutan-2-amine (CAS No. 1157640-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of phenylalkylamine derivatives, which are known for their diverse applications in medicinal chemistry and material science. Researchers and industry professionals frequently search for "2,3-dimethyl-1-phenylbutan-2-amine uses" or "CAS 1157640-84-0 supplier," highlighting its relevance in modern scientific inquiries.

The molecular structure of 2,3-dimethyl-1-phenylbutan-2-amine features a phenyl group attached to a branched alkylamine chain, which contributes to its distinct physicochemical properties. This configuration enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its potential as a precursor in the development of novel central nervous system (CNS) agents, aligning with the growing interest in "neuroactive compound research" and "pharmaceutical intermediates" among academic and industrial circles.

One of the key advantages of 2,3-dimethyl-1-phenylbutan-2-amine is its versatility in organic synthesis. It serves as a building block for more complex molecules, particularly in the design of chiral ligands and catalysts. This aligns with the trending searches for "asymmetric synthesis building blocks" and "amine-based catalysts," reflecting the compound's role in advancing green chemistry and sustainable manufacturing processes. Its compatibility with various reaction conditions further underscores its utility in high-value chemical production.

From a commercial perspective, the demand for CAS 1157640-84-0 has seen steady growth, driven by its applications in pharmaceutical R&D and specialty chemicals. Market analysts note an uptick in queries like "2,3-dimethyl-1-phenylbutan-2-amine price trends" and "bulk suppliers of phenylalkylamines," indicating its economic significance. Manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of global clients, particularly in regions with robust pharmaceutical sectors such as North America and Asia-Pacific.

In addition to its industrial uses, 2,3-dimethyl-1-phenylbutan-2-amine has been investigated for its potential in material science. Its incorporation into polymer matrices and coatings has shown promise in enhancing material durability and performance. This ties into popular search terms like "amine-functionalized materials" and "advanced polymer additives," demonstrating the compound's cross-disciplinary appeal. Researchers are also examining its role in nanotechnology, where its molecular properties could contribute to innovations in drug delivery systems and electronic materials.

Safety and regulatory compliance are critical considerations when handling 2,3-dimethyl-1-phenylbutan-2-amine. While it is not classified as a hazardous substance under major regulatory frameworks, proper storage and handling protocols are essential to ensure workplace safety. This aligns with frequently searched topics such as "safe handling of amine compounds" and "chemical storage guidelines," emphasizing the importance of best practices in laboratory and industrial settings.

Looking ahead, the future of 2,3-dimethyl-1-phenylbutan-2-amine appears promising, with ongoing research uncovering new applications and synthesis pathways. Its role in drug discovery and advanced materials continues to evolve, driven by innovations in synthetic methodology and computational chemistry. For those seeking detailed technical data or procurement options, resources like "CAS 1157640-84-0 technical datasheet" and "custom synthesis of phenylalkylamines" provide valuable insights into its commercial and scientific landscape.

In summary, 2,3-dimethyl-1-phenylbutan-2-amine (CAS No. 1157640-84-0) represents a compelling case study in the intersection of chemistry and industry. Its multifaceted applications, from pharmaceuticals to advanced materials, underscore its importance in contemporary research and development. As interest in "specialty amines" and "high-value chemical intermediates" grows, this compound is poised to remain a focal point of scientific and commercial exploration.